1,1-Dichloroethane

• CAS No.: 1300-21-6
• Product Name: 1,1-Dichloroethane
• Molecular Formula: CH3CHCl2; C2H4Cl2
• Molecular Weight: 98.96 g/mol
• IUPAC Name: 1,1-dichloroethane
• Standard InChI: InChI=1S/C2H4Cl2/c1-2(3)4/h2H,1H3
• Standard InChIKey: SCYULBFZEHDVBN-UHFFFAOYSA-N
• Impurities: Reagent grade 99.7% pure with the following impurities: ethyl chloride 0.02%; butylene oxide 0.08%; trichloroethylene 0.08%; ethylene dichloride 0.01%; unknown 0.14%, (expressed as volume percentage by weight of sample).
• SMILES: CC(Cl)Cl
• Canonical SMILES: CC(Cl)Cl
• Boiling Point: 135.1 °F at 760 mm Hg (NTP, 1992); 57.4 °C; 57 °C; 135°F
• Colorform: Colorless, oily liquid; Colorless, neutral, mobile liquid
• Density: 1.174 at 68 °F (USCG, 1999); 1.175 at 20 °C/4 °C; 1.1680 at 25 °C/4 °C; Relative density (water = 1): 1.2; 1.18
• Flash Point: 22 °F (NTP, 1992); -10.0 °C (14.0 °F) - closed cup; 2 °F (-17 °C) (closed cup); 14 °C (open cup); -8.33 °C (closed cup); 22 def F /open cup/; -6 °C c.c.; 22°F; 2°F
• Melting Point: -143 °F (NTP, 1992); -96.9 °C; -96.93 °C; -98 °C; -143°F
• Physical Description: 1,1-dichloroethane appears as a colorless liquid with an ether-like odor. Slightly soluble in water and slightly denser than water. Flash point below 70°F. Vapors denser than air. Used to make other chemicals.; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless, oily liquid with a chloroform-like odor.
• Description: 1,1-dichloroethane appears as a colorless liquid with an ether-like odor. Slightly soluble in water and slightly denser than water. Flash point below 70°F. Vapors denser than air. Used to make other chemicals.; 1,1-Dichloroethane is a colorless, oily liquid with a sweet odor. It evaporates easily at room temperature and burns easily. It does not occur naturally in the environment.; 1,1-Dichloroethane is an organochlorine compound.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.05 M; In water, 5,040 mg/L at 25 °C; Soluble in alcohol, ether, fixed and volatile oils.; Soluble in acetone; very soluble in ethanol, ethyl ether; Miscible with oxygenated and chlorinated solvents.; Readily soluble in all liquid chlorinated hydrocarbons and in a large variety of other organic solvents (ethers, alcohols); In water, 5,100 mg/L, temp not specified; Solubility in water, g/100ml at 20 °C: 0.6 (poor); 0.6%
• Synonyms: 1,1-dichloroethane
• Vapor Density: 3.44 (NTP, 1992) (Relative to Air); 3.44 (Air = 1); Relative vapor density (air = 1): 3.4; 3.44
• Vapor Pressure: 234 mm Hg at 77 °F ; 182 mm Hg at 68° F (NTP, 1992); 227.30 mmHg; 2.27X10+2 mm Hg at 25 °C; 75.4 mm Hg at 25 °C (est); Vapor pressure, kPa at 20 °C: 24; 182 mmHg at 68°F; 182 mmHg
• PubChem Compound: 6365
• Last Modified: Nov 11 2021